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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of dicrotophos with other organophosphate
insecticides, focusing on performance, toxicity, and mechanisms of action. The information is
supported by experimental data and detailed methodologies to assist in research and
development.

Performance and Toxicity: A Quantitative
Comparison

Organophosphate insecticides exhibit a wide range of toxicities and efficacy. The following
tables summarize acute toxicity data (LD50 and LC50) for dicrotophos and several other
common organophosphates. Lower LD50/LC50 values indicate higher toxicity. It is important to
note that these values can vary based on the test species, formulation, and environmental
conditions.

Table 1: Acute Oral and Dermal Toxicity (LD50) in Rats
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Insecticide Oral LD50 (mg/kg) Dermal LD50 (mg/kg)
Dicrotophos 13 - 25[1] 42 - 181[1]
Azinphos-methyl 2.0[2] -
Chlorpyrifos 135-163 ~2000
Coumaphos 0.56[2] -

Diazinon 300 - 400 >2150
Dichlorvos 1.8[2] -
Dimethoate 200 - 300 >1000
Malathion 3.8[2] >4000
Parathion 3.2[2] 8[3]
Phorate 4.7[2] -
Tetrachlorvinphos 4000 - 5000 >2500

Table 2: Acute Aquatic Toxicity (LC50) for Gammarus fasciatus (Scud)

Insecticide 24-hour LC50 (pg/L) 96-hour LC50 (pg/L)
Dicrotophos (Bidrin) 5,600[2] 2,600[2]

Coumaphos 0.56[2] 0.15[2]

Dichlorvos 1.8[2] 0.40[2]
Azinphos-methyl 2.0[2] 0.38[2]

Parathion 3.2]2] 1.3[2]

Malathion 3.8[2] 0.76[2]

Phorate 4.7[2] 0.68[2]

Dursban (Chlorpyrifos) 5.6[2] 0.32]2]

Fenthion 220[2] 110[2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://scholarsjunction.msstate.edu/cgi/viewcontent.cgi?article=6821&context=td
https://scholarsjunction.msstate.edu/cgi/viewcontent.cgi?article=6821&context=td
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://www.cabq.gov/environmentalhealth/documents/npic_organophosphates.pdf
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://nwrc.contentdm.oclc.org/digital/api/collection/p16473coll33/id/2222/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Dicrotophos is a highly toxic organophosphate, as indicated by its low oral LD50 values in
rats.[1] Its primary use is on cotton to control various sucking and boring pests.[4]

Mechanism of Action: Signaling Pathways

The primary mechanism of action for organophosphate insecticides is the inhibition of
acetylcholinesterase (AChE), an enzyme crucial for nerve function.[5] This inhibition leads to an
accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of cholinergic
receptors and subsequent toxic effects.[6]

Organophosphate Action

Nerve Impulse
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Recent studies suggest that organophosphorus compounds can also induce cellular stress and
apoptosis through the activation of Mitogen-Activated Protein Kinase (MAPK) signaling
pathways.
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Experimental Protocols

The following are generalized protocols for key experiments used to evaluate the efficacy and

toxicity of insecticides.

Determination of Median Lethal Dose (LD50)

This protocol determines the single dose of a substance that will cause the death of 50% of a

group of test animals.
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Methodology:
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Test Animals: Typically, rats or mice are used. A sufficient number of animals are required for
statistical significance.

Dose Preparation: A range of doses of the test insecticide are prepared, usually by serial
dilution in a suitable vehicle.

Administration: The insecticide is administered to different groups of animals, with each
group receiving a different dose. A control group receives only the vehicle. Administration is
typically oral (gavage) or dermal.

Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and
mortality.

Data Analysis: The mortality data is statistically analyzed, often using probit analysis, to
determine the LD50 value, which is the dose estimated to be lethal to 50% of the animals.

Determination of Median Lethal Concentration (LC50)

This protocol is used to determine the concentration of a substance in a medium (e.g., water or

air) that is lethal to 50% of a test population over a specific time.

Methodology:

Test Organisms: The choice of organism depends on the target of the study (e.g., specific
insect pests, aquatic invertebrates).

Concentration Preparation: A series of concentrations of the insecticide are prepared in the
appropriate medium (e.g., water for aquatic tests).

Exposure: Test organisms are exposed to the different concentrations for a fixed period (e.g.,
24, 48, or 96 hours). A control group is exposed to the medium without the insecticide.

Mortality Assessment: At the end of the exposure period, the number of dead organisms in
each group is recorded.

Data Analysis: Similar to LD50 determination, statistical methods like probit analysis are
used to calculate the LC50 value.
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Environmental Fate and Impact

The environmental persistence and mobility of organophosphates are critical factors in their
overall risk assessment.

o Persistence: Organophosphates are generally less persistent in the environment than
organochlorine insecticides.[6] However, their degradation rate is influenced by factors such
as pH, temperature, and microbial activity.[7] The half-life of dicrotophos in aqueous
solutions is pH-dependent, ranging from 28 days at pH 9 to 117 days at pH 5.[8]

» Mobility: Dicrotophos has intermediate soil mobility.[8] Due to their relative water solubility,
some organophosphates can leach into groundwater.[7]

» Ecotoxicity: Dicrotophos is highly toxic to birds and honeybees.[8][9] As seen in Table 2, the
toxicity of organophosphates to aquatic invertebrates varies significantly.

Conclusion

Dicrotophos is a highly effective but also highly toxic organophosphate insecticide. Its
performance against key cotton pests is well-documented.[4] When compared to other
organophosphates, its acute toxicity to mammals is in the higher range. The choice of
insecticide for a particular application requires careful consideration of its efficacy against the
target pest, its toxicity to non-target organisms, and its environmental fate. This guide provides
a comparative framework to aid researchers and professionals in making informed decisions
regarding the use and development of organophosphate insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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